N-(4-ethylphenyl)-N'-(2-fluorophenyl)thiourea

• IUPAC Name: 1-(4-ethylphenyl)-3-(2-fluorophenyl)thiourea
• InChI: InChI=1S/C15H15FN2S/c1-2-11-7-9-12(10-8-11)17-15(19)18-14-6-4-3-5-13(14)16/h3-10H,2H2,1H3,(H2,17,18,19)
• InChI Key: RVKREALYCHBYTB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=S)NC2=CC=CC=C2F
• Molecular Formula: C15H15FN2S
• Molecular Weight: 274.4 g/mol

Description

N-(4-ethylphenyl)-N'-(2-fluorophenyl)thiourea, also known as EFTU, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. EFTU is a thiourea derivative that has been synthesized through a variety of methods and has been shown to exhibit various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-(4-ethylphenyl)-N'-(2-fluorophenyl)thiourea is not fully understood, but it has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. N-(4-ethylphenyl)-N'-(2-fluorophenyl)thiourea has also been shown to inhibit the aggregation of amyloid beta proteins, which are involved in the development of Alzheimer's disease. Additionally, N-(4-ethylphenyl)-N'-(2-fluorophenyl)thiourea has been shown to inhibit the growth of bacteria and fungi by disrupting their cell membranes.
Biochemical and Physiological Effects:
N-(4-ethylphenyl)-N'-(2-fluorophenyl)thiourea has been shown to exhibit various biochemical and physiological effects, including its ability to inhibit the growth of cancer cells, inhibit the aggregation of amyloid beta proteins, and inhibit the growth of bacteria and fungi. N-(4-ethylphenyl)-N'-(2-fluorophenyl)thiourea has also been shown to induce cell cycle arrest and apoptosis in cancer cells, and to disrupt the cell membranes of bacteria and fungi.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(4-ethylphenyl)-N'-(2-fluorophenyl)thiourea in lab experiments is its ability to inhibit the growth of cancer cells and bacteria and fungi, making it a potential candidate for the development of new therapeutic agents and antimicrobial agents. However, one of the limitations of using N-(4-ethylphenyl)-N'-(2-fluorophenyl)thiourea in lab experiments is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for the study of N-(4-ethylphenyl)-N'-(2-fluorophenyl)thiourea, including its potential as a therapeutic agent for the treatment of cancer and protein misfolding diseases, as well as its use in the development of new antimicrobial agents. Additionally, further research is needed to fully understand the mechanism of action of N-(4-ethylphenyl)-N'-(2-fluorophenyl)thiourea and its potential toxicity in various applications.
Conclusion:
In conclusion, N-(4-ethylphenyl)-N'-(2-fluorophenyl)thiourea is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. N-(4-ethylphenyl)-N'-(2-fluorophenyl)thiourea can be synthesized through a variety of methods and has been shown to exhibit various biochemical and physiological effects. While there are limitations to its use in certain applications, N-(4-ethylphenyl)-N'-(2-fluorophenyl)thiourea has the potential to be a valuable tool in the development of new therapeutic agents, antimicrobial agents, and the study of protein misfolding diseases.

Synthesis Methods

N-(4-ethylphenyl)-N'-(2-fluorophenyl)thiourea can be synthesized through a variety of methods, including the reaction between 4-ethylphenyl isothiocyanate and 2-fluoroaniline in the presence of a base, or the reaction between 2-fluoroaniline and 4-ethylphenyl isocyanate in the presence of a base. The resulting product is a white crystalline solid that can be purified through recrystallization.

Scientific Research Applications

N-(4-ethylphenyl)-N'-(2-fluorophenyl)thiourea has been shown to exhibit various scientific research applications, including its potential as a therapeutic agent for the treatment of cancer, as well as its use in the study of protein misfolding diseases such as Alzheimer's and Parkinson's disease. N-(4-ethylphenyl)-N'-(2-fluorophenyl)thiourea has also been shown to inhibit the growth of bacteria and fungi, making it a potential candidate for the development of new antimicrobial agents.